molecular formula C18H16N4S B13369564 5-benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide

5-benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide

Cat. No.: B13369564
M. Wt: 320.4 g/mol
InChI Key: CXKGESHURZQGDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide is a triazinoindole derivative characterized by a benzyl group at position 5, an ethyl group at position 8, and a hydrosulfide (-SH) moiety at position 2. The triazinoindole core imparts a planar heterocyclic structure, while the substituents modulate electronic, steric, and pharmacokinetic properties.

Properties

Molecular Formula

C18H16N4S

Molecular Weight

320.4 g/mol

IUPAC Name

5-benzyl-8-ethyl-2H-[1,2,4]triazino[5,6-b]indole-3-thione

InChI

InChI=1S/C18H16N4S/c1-2-12-8-9-15-14(10-12)16-17(19-18(23)21-20-16)22(15)11-13-6-4-3-5-7-13/h3-10H,2,11H2,1H3,(H,19,21,23)

InChI Key

CXKGESHURZQGDJ-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC2=C(C=C1)N(C3=NC(=S)NN=C23)CC4=CC=CC=C4

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide typically involves the condensation of appropriate isatins with benzene-1,2-diamine or thiosemicarbazide. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve similar synthetic routes as those used in laboratory settings. The scalability of the synthesis would depend on optimizing reaction conditions and ensuring the availability of high-purity starting materials.

Chemical Reactions Analysis

Types of Reactions

5-benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide can undergo various chemical reactions, including:

    Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

    Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

    Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions may vary depending on the desired transformation but often involve controlled temperatures and specific solvents .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or other reduced forms of the compound.

Scientific Research Applications

5-benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide has several scientific research applications, including:

Mechanism of Action

The mechanism of action of 5-benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation, but they likely include key proteins involved in cellular signaling and metabolism .

Comparison with Similar Compounds

Structural Analogues

Key structural analogues include:

Compound Name Substituents (Positions) Core Structure Key Functional Groups
5-Benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide (Target) 5-benzyl, 8-ethyl, 3-SH Triazinoindole Hydrosulfide, benzyl, ethyl
5-Methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide 5-methyl, 3-SH Triazinoindole Hydrosulfide, methyl
8-Bromo-5-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl thioacetamide derivatives 5-methyl, 8-bromo, 3-S-acetamide Triazinoindole Thioacetamide, bromo, methyl
1-(5H-[1,2,4]triazino[5,6-b]indol-3-yl)-3-methyl-1H-pyrazol-5(4H)-one 3-pyrazolone, 5-unsubstituted Triazinoindole-pyrazolone hybrid Pyrazolone, carbonyl

Key Differences :

  • The ethyl group at position 8 offers moderate steric bulk compared to bromo substituents, which may reduce halogen bonding but improve metabolic stability .
  • Functional Groups : The hydrosulfide (-SH) at position 3 enables hydrogen bonding and redox activity, distinct from thioacetamide or pyrazolone derivatives, which prioritize covalent bonding (e.g., acetamide) or planar conjugation (e.g., pyrazolone) .

Comparison with Analogues :

  • 5-Methyl Derivatives : Synthesized via direct methylation of the indole nitrogen, followed by thiolation .
  • Thioacetamide Derivatives : Prepared by coupling thioacetic acid with amines (e.g., 4-bromoaniline) under carbodiimide-mediated conditions .
  • Pyrazolone Hybrids: Formed by cyclizing hydrazinyl-triazinoindoles with β-ketoesters .
Physicochemical Properties
Property Target Compound (Inferred) 5-Methyl-3-SH Analogue 8-Bromo Thioacetamide Pyrazolone Hybrid
Molecular Weight ~370–400 g/mol 202.24 g/mol 507.20 g/mol 320–350 g/mol
Melting Point High (>300°C, inferred) Not reported Not reported 330–360°C
Solubility Low (lipophilic substituents) Low Moderate (polar acetamide) Low (planar core)
Spectral Data IR: ~3400 cm<sup>-1</sup> (SH) IR: SH stretch confirmed NMR: Bromo signals IR: C=O at 1700 cm<sup>-1</sup>

Key Observations :

  • The target’s benzyl and ethyl groups increase molecular weight and reduce solubility compared to methyl or unsubstituted analogues.
  • Hydrosulfide IR signatures (~3400 cm<sup>-1</sup>) are consistent across thiol-containing derivatives .
Pharmacological Activity
Compound Class Reported Activities Mechanism Insights Efficacy vs. Target Compound
Halo-Substituted Triazinoindoles Anticonvulsant (ED50: 25–50 mg/kg in mice) GABA modulation inferred Target’s benzyl group may enhance CNS targeting.
Thioacetamide Derivatives Antimicrobial (Gram-negative focus) Membrane disruption or enzyme inhibition Target’s -SH may offer broader redox-mediated activity.
Pyrazolone Hybrids Antimicrobial (C. albicans inhibition) Intercalation or protein binding Target’s lipophilicity may improve fungal membrane penetration.

Key Insights :

  • Hydrosulfide moiety may confer antioxidant or pro-oxidant effects , differentiating it from thioacetamides or pyrazolones .

Biological Activity

5-benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide is a synthetic compound belonging to the class of triazinoindole derivatives. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including antiparasitic and anticancer properties. This article explores its biological activity based on various studies and research findings.

The molecular formula of 5-benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide is C18H16N4SC_{18}H_{16}N_{4}S with a molecular weight of 320.4 g/mol. The compound features a complex structure that contributes to its unique biological properties.

PropertyValue
Molecular FormulaC18H16N4S
Molecular Weight320.4 g/mol
IUPAC Name5-benzyl-8-ethyl-2H-[1,2,4]triazino[5,6-b]indole-3-thione
InChI KeyCXKGESHURZQGDJ-UHFFFAOYSA-N

Synthesis

The synthesis of this compound typically involves the condensation of isatins with benzene-1,2-diamine or thiosemicarbazide under specific conditions such as heating in solvents like ethanol or methanol. This synthetic route is crucial for producing high-purity compounds for biological testing.

Antiparasitic Activity

Recent studies have indicated that 5-benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide exhibits significant antiparasitic properties. For instance, it has been tested against Leishmania species with promising results. The compound demonstrated moderate activity with an IC50 value of approximately 91.1 µM against the promastigote form of L. amazonensis .

Anticancer Properties

The compound's potential as an anticancer agent has also been explored. Research indicates that it may inhibit key cellular pathways involved in cancer cell proliferation and survival. Preliminary assessments suggest that it interacts with topoisomerase II, a critical enzyme in DNA replication and repair processes .

The precise mechanism of action remains under investigation; however, it is believed that the compound may bind to specific enzymes or receptors within cells, altering their activity and leading to various biological effects. This interaction could potentially disrupt critical cellular processes such as DNA replication and protein synthesis .

Case Studies

Several case studies have been conducted to evaluate the biological effects of this compound:

  • Study on Antiparasitic Activity : A study assessed the efficacy of 5-benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide against Leishmania species and found it to exhibit moderate inhibitory effects at concentrations around 91 µM .
  • Anticancer Activity Assessment : In vitro tests showed that this compound could inhibit cancer cell growth significantly more than standard treatments like Paclitaxel in certain cancer cell lines .

Comparison with Similar Compounds

The biological activity of 5-benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide can be compared with other triazinoindole derivatives:

CompoundBiological ActivityIC50 (µM)
5-benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfideModerate antiparasitic activity~91.1
5-(hydroxymethyl)benzopsoralenAntiproliferative effectsVaried
tert-butyl-substituted [1,2,4]triazino[5,6-b]indole derivativesVariable activityN/A

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.